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Compound of Interest

Compound Name: Neobavaisoflavone

Cat. No.: B1678162

For immediate release: This document provides essential safety and logistical information for
the proper disposal of neobavaisoflavone, a flavonoid compound utilized in various research
and development applications. The following procedures are designed to ensure the safety of
laboratory personnel and compliance with environmental regulations. Adherence to these
guidelines is critical for minimizing risks associated with the handling and disposal of this
chemical.

Neobavaisoflavone: Chemical and Physical
Properties

A comprehensive understanding of the chemical and physical properties of
neobavaisoflavone is fundamental to its safe handling and disposal. The following table
summarizes key data for this compound.
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Property Value

Molecular Formula C20H1804

Molecular Weight 322.4 g/mol

Appearance White to Pale reddish yellow Crystal - Powder
Melting Point 197°C

Soluble in DMSO, Chloroform,

Solubility )
Dichloromethane, Ethyl Acetate, Acetone

CAS Number 41060-15-5

Step-by-Step Disposal Protocol for
Neobavaisoflavone

The following protocol outlines the recommended procedures for the safe disposal of
neobavaisoflavone and associated waste materials. This protocol is based on established
best practices for laboratory chemical waste management and specific information from the
substance's Safety Data Sheet (SDS).

1. Personal Protective Equipment (PPE) and Safety Precautions:

» Always wear appropriate PPE, including safety glasses, chemical-resistant gloves, and a lab
coat, when handling neobavaisoflavone.

e Conduct all handling and disposal procedures in a well-ventilated area, preferably within a
chemical fume hood, to avoid inhalation of dust particles.

e Ensure a safety shower and eye wash station are readily accessible.
2. Waste Segregation and Collection:
¢ Solid Neobavaisoflavone Waste:

o Collect pure, unadulterated neobavaisoflavone waste in a dedicated, clearly labeled, and
sealable container.
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o The container should be made of a material compatible with isoflavones (e.g., high-density
polyethylene - HDPE).

Contaminated Labware and Debiris:

o Any materials that have come into contact with neobavaisoflavone, such as pipette tips,
gloves, and weighing papers, must be treated as hazardous waste.

o Collect these items in a separate, puncture-resistant, and clearly labeled hazardous waste
container.

Neobavaisoflavone Solutions:

o Solutions of neobavaisoflavone, particularly those in combustible solvents, should be
collected in a designated, sealed, and properly labeled solvent waste container.

o Do not mix with incompatible waste streams.
. Disposal Methodology:
The primary recommended disposal method for neobavaisoflavone is incineration.[1]

The material may be dissolved or mixed with a combustible solvent and burned in a chemical
incinerator equipped with an afterburner and scrubber system.[1]

Recycling of the chemical is a possibility, if feasible.[1]

Crucially, all disposal activities must be conducted in strict accordance with all applicable
federal, state, and local environmental regulations.[1] Consult your institution's
Environmental Health and Safety (EHS) department for specific guidance and to arrange for
professional waste disposal services.

. Emergency Procedures for Spills:
In the event of a spill, evacuate non-essential personnel from the area.

Wearing appropriate PPE, carefully sweep up the solid material, taking care not to create
dust.
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o Collect the spilled material into a sealed container for disposal as hazardous waste.
o Clean the spill area with a suitable solvent and decontaminate the surface.

Neobavaisoflavone Disposal Decision Pathway

The following diagram illustrates the decision-making process for the proper disposal of
neobavaisoflavone waste.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1678162#neobavaisoflavone-proper-disposal-
procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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